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Compound of Interest

Compound Name: N-Nitroso-Salbutamol

Cat. No.: B13451198

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso-Salbutamol is a nitrosamine impurity that can form in pharmaceutical products
containing Salbutamol, a widely used bronchodilator.[1][2] Nitrosamine impurities are a class of
compounds that are considered probable human carcinogens, making their presence in
pharmaceuticals a significant safety concern for regulatory agencies like the FDA and EMA.[3]
[4][5] Consequently, stringent control and monitoring of such impurities are mandatory for
pharmaceutical manufacturers.[3][4][5][6] The N-Nitroso-Salbutamol reference standard is a
highly characterized material essential for the development, validation, and routine application
of analytical methods aimed at detecting and quantifying this impurity in Salbutamol active
pharmaceutical ingredients (APIs) and finished drug products.[1] Its use ensures the accuracy
and reliability of analytical data submitted for regulatory approval and batch release.[1]

Physicochemical Properties
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Property Value
R)-N-(tert-butyl)-N-(2-hydroxy-2-(4-hydroxy-3-

IUPAC Name (R)-N~( yl)-N-(2-hydroxy-2-(4-hydroxy
(hydroxymethyl)phenyl)ethyl)nitrous amide[1]

CAS Number 2919946-71-5[1]

Molecular Formula C13H20N204[7]

Molecular Weight 268.31 g/mol

Appearance Neat[8]

Purity >95% (HPLC)[8]

Applications

The N-Nitroso-Salbutamol reference standard is primarily used for:

» Analytical Method Development and Validation: Essential for developing and validating
sensitive and specific analytical methods, such as LC-MS/MS, for the detection and
guantification of N-Nitroso-Salbutamol in Salbutamol drug substances and products.[1]

e Quality Control (QC) Testing: Used as a standard in routine QC testing to ensure that levels
of N-Nitroso-Salbutamol in manufactured batches of Salbutamol do not exceed the
acceptable intake (Al) limits set by regulatory authorities.[1] The U.S. FDA's current Al limit
for N-nitroso-albuterol is 1500 ng/day.[1]

o Stability Studies: Employed in stability studies to assess the potential for N-Nitroso-
Salbutamol formation in the drug product over its shelf life.

o Forced Degradation Studies: Utilized to understand the degradation pathways of Salbutamol
and identify the conditions that may lead to the formation of N-Nitroso-Salbutamol.

Formation Pathway of N-Nitroso-Salbutamol

The formation of N-Nitroso-Salbutamol occurs through the reaction of a nitrosating agent with
the secondary amine group present in the Salbutamol molecule.[1][9] This reaction is typically
favored under acidic conditions.[9] Potential sources of nitrosating agents in pharmaceutical
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manufacturing include residual nitrites in excipients, solvents, or from packaging materials.[10]
[11]
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Caption: Formation of N-Nitroso-Salbutamol from Salbutamol and a nitrosating agent.

Experimental Protocols

Determination of N-Nitroso-Salbutamol in Salbutamol
Drug Products by LC-MS/IMS

This protocol is adapted from the method published by the Health Sciences Authority (HSA),
Singapore.[7][12]

Instrumentation:

e Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)|[7]
¢ Analytical Column: Hypersil GOLD (150 x 2.1 mm, 3 um) or equivalent[7]
Reagents:

* N-Nitroso-Salbutamol Reference Standard

« Methanol (HPLC grade)[7]
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« Formic acid (MS grade)[7]

e Deionized water[7]

Chromatographic Conditions:

Parameter Condition

Mobile Phase A 0.1% Formic acid in Deionized Water[7]
Mobile Phase B 0.1% Formic acid in Methanol[7]
Flow Rate 0.3 mL/min[7]

Column Temperature 40 °C[7]

Injection Volume 5 pL[7]

Gradient Program Time (min)

0.0

2.0

12.0

15.0

15.1

20.0

Mass Spectrometry Conditions (Multiple Reaction Monitoring - MRM):

Analyte Precursor lon (m/z) Product lon (m/z)

N-Nitroso-Salbutamol

N 267.1 151.0[7]
(Quantifier)

N-Nitroso-Salbutamol

N 267.1 162.9[7]
(Qualifier)
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Standard Solution Preparation:

e Stock Standard Solution (100 pg/mL): Accurately weigh and dissolve the N-Nitroso-
Salbutamol reference standard in methanol.[7]

e Intermediate Standard Solution | (10 pg/mL): Dilute the stock solution with deionized water.

[7]

 Intermediate Standard Solution Il (100 ng/mL): Dilute Intermediate Standard Solution | with
deionized water.[7]

e Working Standard Solutions (0.1 - 20 ng/mL): Prepare a series of working standards by
diluting Intermediate Standard Solution Il with deionized water to construct a calibration
curve.[7]

Sample Preparation:

» Accurately weigh a portion of the powdered sample equivalent to 10 mg of Salbutamol drug
substance into a centrifuge tube.[7]

e Add 10 mL of deionized water, vortex to mix, and sonicate for 10 minutes.[7]
o Centrifuge the sample at 3500 rpm for 5 minutes.[7]

« Filter the supernatant through a 0.2 pum nylon membrane filter into an HPLC vial for analysis.

[7]

Quantitative Data Summary from HSA Method:
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Parameter Value
Instrument LOD 0.1 ng/mL[7]
Instrument LOQ 0.2 ng/mL[7]
0.1 ug/g (with respect to Salbutamol dru
Method LOD Ho/g ( P g

substance)[7]

0.2 ug/g (with respect to Salbutamol dru
Method LOQ Ho/g ( P g

substance)[7]
Linearity (r?) > 0.99[7]
Recovery 70-125%[7]

Determination of N-Nitroso-Salbutamol in Salbutamol
Drug Substance by LC-MS/MS

This protocol is based on a method for the analysis of Salbutamol drug substances.[13]
Instrumentation:

¢ Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)[13]
e Analytical Column: XSelect HSS T3 (150 x 3 mm, 3.5 um) or equivalent[13]
Reagents:

N-Nitroso-Salbutamol Reference Standard

Methanol (HPLC grade)[13]

Acetonitrile (HPLC grade)[13]

Formic acid (HPLC grade)[13]

Deionized water[13]

Chromatographic Conditions:
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Parameter Condition

Mobile Phase A 0.1% Formic acid in Deionized Water[13]

0.1% Formic acid and 20% Acetonitrile in
Methanol[13]

Mobile Phase B

Flow Rate 0.6 mL/min[13]
Column Temperature 40 °C[13]
Injection Volume 10 pL[13]

Standard Solution Preparation:

e Stock Standard Solution (1000 pg/mL): Accurately weigh and dissolve the N-Nitroso-
Salbutamol reference standard in methanol.[13]

o Working Standard Solutions (0.025 - 100 ng/mL): Prepare a series of working standards by
diluting the stock solution with deionized water.[13]

Sample Preparation:

Accurately weigh 0.1 g of the Salbutamol drug substance into a centrifuge tube.

Add 10 mL of deionized water and sonicate for 10 minutes to dissolve.

Centrifuge the solution at = 3000 x g for 10 minutes.

Filter the supernatant through a 0.22 um PVDF membrane filter into an HPLC vial.

Quantitative Data Summary from Drug Substance Method:

Parameter Value
Method LOQ 0.025 ug/g[13]
Linearity Range 0.025 - 100 ng/mL[13]
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Caption: Workflow for the quantitative analysis of N-Nitroso-Salbutamol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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